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Compound of Interest

Compound Name: 4-Aminopteroylaspartic acid

Cat. No.: B1665978 Get Quote

Technical Support Center: 4-
Aminopteroylaspartic Acid
Disclaimer: Information regarding the solubility of 4-Aminopteroylaspartic acid is not readily

available. The following guidance is based on the closely related and structurally similar

compound, Aminopterin (4-Aminopteroyl-glutamic acid), and should be adapted as a starting

point for your experiments. The substitution of glutamic acid with aspartic acid may influence

the overall solubility.

Frequently Asked Questions (FAQs)
Q1: What is 4-Aminopteroylaspartic acid and what are its expected solubility properties?

4-Aminopteroylaspartic acid is an analog of aminopterin, a potent inhibitor of dihydrofolate

reductase (DHFR).[1][2] DHFR is a key enzyme in the folate metabolic pathway, essential for

the synthesis of nucleotides and certain amino acids.[1][3] Due to its structural similarity to

aminopterin, it is anticipated to be sparingly soluble in water and may require specific

conditions for effective dissolution.

Q2: What are the recommended solvents for dissolving 4-Aminopteroylaspartic acid?

Based on data for the related compound aminopterin, the following solvents are recommended

for initial testing:
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Primary Recommendations: Dimethyl sulfoxide (DMSO) and Methanol.[1][2]

Aqueous Solutions: It is expected to have low solubility in neutral water.[1][4] Solubility in

aqueous solutions can likely be enhanced by adjusting the pH. For aminopterin, solubility is

increased in aqueous sodium hydroxide solutions.[5]

Other Organic Solvents: Slight solubility in ethanol may be possible.[4]

Q3: How can I improve the solubility of 4-Aminopteroylaspartic acid in aqueous solutions?

Adjusting the pH is a critical factor for dissolving folate analogs. Since 4-Aminopteroylaspartic
acid possesses carboxylic acid groups, increasing the pH will deprotonate these groups,

leading to the formation of a more soluble salt. It is recommended to try dissolving the

compound in a slightly basic solution, such as a dilute sodium hydroxide solution.[5]

Q4: Are there any stability concerns I should be aware of when preparing solutions of 4-
Aminopteroylaspartic acid?

Aqueous solutions of the related compound aminopterin are not recommended for storage for

more than one day.[4] It is advisable to prepare fresh solutions for each experiment to ensure

compound integrity and activity. Stock solutions in anhydrous DMSO are generally more stable

when stored at -20°C.
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Issue Possible Cause Recommended Solution

Compound does not dissolve

in water.

4-Aminopteroylaspartic acid,

like aminopterin, has low

aqueous solubility at neutral

pH.

Attempt to dissolve the

compound in a small amount

of 0.1 M NaOH.[3][5] Once

dissolved, the pH can be

carefully adjusted with HCl for

your experimental needs,

though precipitation may occur

if the pH is lowered

significantly.

Precipitation occurs when

adding the stock solution to my

aqueous experimental media.

The final concentration of the

organic solvent (e.g., DMSO)

in the aqueous media is too

high, or the compound's

solubility limit in the final buffer

is exceeded.

Prepare a more concentrated

stock solution in DMSO to

minimize the volume added to

the aqueous media. Perform a

serial dilution of your stock

solution in the experimental

buffer to determine the

solubility limit.

Inconsistent experimental

results.

The compound may be

degrading in the aqueous

solution.

Prepare fresh solutions

immediately before each

experiment. Avoid repeated

freeze-thaw cycles of stock

solutions.

Quantitative Solubility Data (for Aminopterin as an
analog)
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Solvent Solubility Source

Water 3.0 x 10³ mg/L [5]

2 M NaOH 50 mg/mL [3]

DMSO Soluble [1]

Methanol Soluble [1]

Ethanol Slightly Soluble [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the required amount of 4-Aminopteroylaspartic acid
powder in a sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a

final concentration of 10 mM.

Dissolution: Vortex the tube for 1-2 minutes to aid dissolution. Gentle warming (to no more

than 37°C) in a water bath can be used if necessary.

Storage: Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw

cycles.

Protocol 2: Preparation of an Aqueous Working Solution using pH Adjustment

Initial Dissolution: Prepare a concentrated stock solution (e.g., 10 mg/mL) in 0.1 M NaOH.

Ensure the powder is completely dissolved.

Dilution and pH Neutralization: For your experiment, dilute the alkaline stock solution into

your final aqueous buffer (e.g., PBS). The buffering capacity of your final solution should be

sufficient to bring the pH to the desired range.

Verification: Check the final pH of your working solution and adjust if necessary with dilute

HCl or NaOH.
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Immediate Use: Use the freshly prepared aqueous solution immediately.

Visualizations

Solution Preparation Experimental Use

Weigh 4-Aminopteroylaspartic Acid Add Solvent (e.g., DMSO or 0.1M NaOH) Vortex/Gentle Warming Store Stock Solution at -20°C Dilute Stock in Experimental Buffer Add to Cell Culture/Assay Incubate Analyze Results

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using 4-Aminopteroylaspartic acid
solutions.
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Caption: Inhibition of the folate pathway by 4-Aminopteroylaspartic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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